2-methyl-N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-1-benzofuran-5-carboxamide

• IUPAC Name: 2-methyl-N-[[4-(2-methylimidazol-1-yl)phenyl]methyl]-1-benzofuran-5-carboxamide
• InChI: InChI=1S/C21H19N3O2/c1-14-11-18-12-17(5-8-20(18)26-14)21(25)23-13-16-3-6-19(7-4-16)24-10-9-22-15(24)2/h3-12H,13H2,1-2H3,(H,23,25)
• InChI Key: UAEBHNILBBUHIF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(O1)C=CC(=C2)C(=O)NCC3=CC=C(C=C3)N4C=CN=C4C
• Molecular Formula: C21H19N3O2
• Molecular Weight: 345.4 g/mol

Description

2-Methyl-N-[4-(2-methyl-1H-imidazol-1-yl)benzyl]-1-benzofuran-5-carboxamide is a compound with potential medicinal properties. It's part of a family of molecules that have been studied for various biological activities, including antimicrobial and antitumor properties.

Synthesis Analysis

The synthesis of related compounds often involves complex organic reactions. For example, methyl 1-[(6-methoxy-5-methylpyrimidin-4-yl)methyl]-1H-benzo[d]imidazole-7-carboxylate was synthesized as a side product in the creation of an antitubercular agent, showcasing the complexity of these syntheses (Richter et al., 2023).

Molecular Structure Analysis

The molecular structure of related benzofuran compounds is often determined using spectroscopic methods. For instance, the structure of similar compounds has been elucidated using techniques like IR, 1H NMR, and 13C NMR, providing detailed insights into their molecular configuration (Idrees, Kola, & Siddiqui, 2019).

Chemical Reactions and Properties

These compounds participate in various chemical reactions, including cyclocondensation and functionalization reactions. Experimental and theoretical studies on such reactions help in understanding their chemical behavior and potential applications (Yıldırım, Kandemirli, & Demir, 2005).

Physical Properties Analysis

The physical properties of such compounds, including their crystal and molecular structures, can be investigated using X-ray crystallography and DFT studies, which provide insights into their stability and physical form (Richter et al., 2023).

Chemical Properties Analysis

The chemical properties, including reactivity and stability, are key to understanding the potential applications of these compounds. Studies often involve a range of spectroscopic and analytical techniques to characterize these aspects comprehensively (Idrees, Kola, & Siddiqui, 2019).